2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-2-yl)methyl]acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H15FN4O2/c19-14-6-4-13(5-7-14)16-9-18(25)23(12-22-16)11-17(24)21-10-15-3-1-2-8-20-15/h1-9,12H,10-11H2,(H,21,24)
• InChI Key: ZCCBSEQWBLEYIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN4O2
• Molecular Weight: 338.3 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as nucleotides. The structure also contains a fluorophenyl group, which suggests the presence of a fluorine atom, and an acetamide group, which is a functional group consisting of a carbonyl group single-bonded to a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the addition of the fluorophenyl and acetamide groups. The exact methods would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure analysis would involve determining the positions of the atoms in the molecule and the bonds between them. This could be done using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

This would involve studying how the compound reacts with other substances. The reactivity of the compound would likely be influenced by the presence of the fluorine atom and the acetamide group.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Anti-HIV Activity

F5228-0767 derivatives were screened for anti-HIV activity. Notably:

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Other Potential Applications

While the above categories highlight specific activities, indole derivatives like F5228-0767 also possess broader biological effects:

Mechanism of Action

If this compound has biological activity, the mechanism of action would involve studying how it interacts with biological molecules. This could involve in vitro studies with purified proteins or in vivo studies in model organisms.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. This could involve studying its toxicity in cells or organisms, and determining appropriate handling and disposal procedures.

Future Directions

Future research could involve further studies of the compound’s biological activity, development of methods for its synthesis, or investigation of its potential uses in fields such as medicine or materials science.